1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL

• IUPAC Name: 1-[bis(prop-2-enyl)amino]-3-(2,3-dimethylindol-1-yl)propan-2-ol
• InChI: InChI=1S/C19H26N2O/c1-5-11-20(12-6-2)13-17(22)14-21-16(4)15(3)18-9-7-8-10-19(18)21/h5-10,17,22H,1-2,11-14H2,3-4H3
• InChI Key: CROAQSSVNDOJAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)CC(CN(CC=C)CC=C)O)C
• Molecular Formula: C19H26N2O
• DSSTOX Substance ID: DTXSID10387617
• Molecular Weight: 298.4 g/mol
• CAS RN: 315247-81-5

Description

1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL (DAPIP) is a synthetic compound that is used in the laboratory for various scientific applications. It is a versatile compound that has been used in a variety of biochemical and physiological studies. DAPIP is a relatively new compound, so research is ongoing to further understand its properties and potential uses.

Mechanism of Action

The exact mechanism of action of 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL is still unclear. However, it is believed that the compound works by binding to certain proteins, such as enzymes, and modulating their activity. It is also believed to interact with certain receptors, such as G-protein coupled receptors, and modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL are still being studied. However, preliminary studies have shown that 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL can modulate the activity of certain enzymes, proteins, and receptors. It has also been shown to affect gene expression and cell signaling pathways.

Advantages and Limitations for Lab Experiments

1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL has several advantages for laboratory experiments. It is a relatively stable compound, so it can be stored and used over long periods of time. It is also relatively inexpensive, so it can be used in a variety of experiments. However, 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL is not water-soluble, so it must be used in aqueous solutions or organic solvents.

Future Directions

The potential uses of 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL are still being explored. Future research may focus on the use of 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL in drug development, as a tool for studying enzyme inhibition, protein-protein interactions, and drug-target interactions. It may also be used to study gene expression, cell signaling, and cell differentiation. Additionally, research may focus on understanding the exact mechanism of action of 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL and its biochemical and physiological effects. Finally, research may focus on developing new methods for synthesizing 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL and improving its solubility.

Synthesis Methods

1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL can be synthesized in a two-step process. The first step involves the reaction of 2,3-dimethyl-1H-indol-1-yl bromide with diallylamine in a 1:1 molar ratio in the presence of a catalyst. The second step involves the condensation of the reaction product with propan-2-ol. This reaction produces 1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL in a yield of up to 80%.

Scientific Research Applications

1-(Diallylamino)-3-(2,3-dimethyl-1H-indol-1-YL)propan-2-OL has been used in various scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and drug-target interactions. It has also been used in studies of gene expression, cell signaling, and cell differentiation.